Cas no 2411295-76-4 (Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate)

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate is a specialized spirocyclic compound featuring a unique difluorinated spiro[3.3]heptane scaffold. This structure imparts enhanced rigidity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The presence of the chloroacetyl moiety and ester functionality allows for further derivatization, enabling its use as a versatile intermediate in the synthesis of biologically active molecules. The difluorination at the 6-position enhances lipophilicity and bioavailability, while the spirocyclic core contributes to conformational constraint, improving target binding affinity. This compound is particularly suited for applications requiring precise steric and electronic modulation in drug discovery and development.
Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate structure
2411295-76-4 structure
Product Name:Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate
CAS No:2411295-76-4
MF:C13H18ClF2NO3
MW:309.736730098724
CID:5378210
Update Time:2025-05-20

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate
    • Inchi: 1S/C13H18ClF2NO3/c1-3-20-10(19)12(17-9(18)8(2)14)4-11(5-12)6-13(15,16)7-11/h8H,3-7H2,1-2H3,(H,17,18)
    • InChI Key: ULLOECUKZCYSCU-UHFFFAOYSA-N
    • SMILES: C1C2(CC(F)(F)C2)CC1(NC(=O)C(Cl)C)C(OCC)=O

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 419.0±45.0 °C(Predicted)
  • pka: 11.62±0.40(Predicted)

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560237-0.05g
ethyl 2-(2-chloropropanamido)-6,6-difluorospiro[3.3]heptane-2-carboxylate
2411295-76-4 95.0%
0.05g
$212.0 2025-02-24

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate Related Literature

Additional information on Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate (CAS No. 2411295-76-4): An Overview

Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate (CAS No. 2411295-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The spirocyclic framework of this compound is a key feature that contributes to its biological activity and pharmacological properties. Spirocycles are known for their ability to enhance the stability and bioavailability of small molecules, making them attractive scaffolds for drug design. The presence of chloro and fluoro substituents further modulates the compound's reactivity and selectivity, which are crucial for optimizing its therapeutic efficacy.

Recent studies have highlighted the anti-inflammatory and neuroprotective properties of compounds with similar structures. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that spirocyclic compounds with chloro and fluoro substituents exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This suggests that Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown potential in cancer research. A study conducted by a team at the National Cancer Institute found that Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The unique combination of spirocyclic structure and functional groups may contribute to its ability to target specific cancer pathways without causing significant toxicity to normal cells.

The synthesis of Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate involves a series of well-defined chemical reactions, including the formation of the spirocyclic core and the introduction of the chloro and fluoro substituents. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Pharmacokinetic studies have shown that Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. These properties make it an attractive option for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The compound is expected to enter phase II trials in the near future, where it will be tested for its therapeutic potential in specific disease conditions.

In conclusion, Ethyl 2-[(2-chloro-1-oxopropyl)amino]-6,6-difluorospiro[3.3]heptane-2-carboxylate (CAS No. 2411295-76-4) represents a promising new addition to the arsenal of medicinal compounds with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for both academic and industrial scientists.

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